Cas no 1200-27-7 (1-(4-Fluorophenyl)-2-methyl-2-propylamine)

1-(4-Fluorophenyl)-2-methyl-2-propylamine structure
1200-27-7 structure
Product Name:1-(4-Fluorophenyl)-2-methyl-2-propylamine
CAS No:1200-27-7
MF:C10H14FN
MW:167.223266124725
MDL:MFCD00082702
CID:41055
PubChem ID:518471
Update Time:2025-04-18

1-(4-Fluorophenyl)-2-methyl-2-propylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-2-methylpropan-2-amine
    • 2-Amino-1-(4-fluorophenyl)-2-methylpropane~1,1-Dimethyl-2-(4-fluorophenyl)ethylamine~2-(4-Fluorophenyl)-tert-butylamine
    • 1-(4-Fluorophenyl)-2-methyl-2-aminopropane
    • 1-(4-Fluorophenyl)-2-methyl-2-propylamine
    • 4-Fluorophenyl-2-methyl-2-aminopropane
    • 2-Amino-1-(4-fluorophenyl)-2-methylpropane
    • 1,l-dimethyl-2-(4-fluorophenyl)ethylamine
    • 1-(4-Fluorophenyl)-2-methyl-2-propanamine #
    • 1200-27-7
    • BAA20027
    • Benzeneethanamine, 4-fluoro-alpha,alpha-dimethyl-
    • SCHEMBL349725
    • 1-(4-Fluorophenyl)-2-methyl-2-propylamine, AldrichCPR
    • DTXSID80333787
    • 1-(4-Fluorophenyl)-2-methyl-2-propanamine
    • PS-8733
    • EN300-1247827
    • AKOS009157951
    • BP-10713
    • 1-(4-fluorophenyl)-2-methyl-propan-2-amine
    • 4-Fluoro-a,a-dimethylbenzeneethanamine HCl
    • 2-(4-fluorophenyl)-1,1-dimethylethylamine
    • FT-0605712
    • 1,1-DIMETHYL-2-(4-FLUOROPHENYL)ETHYLAMINE
    • CS-0442200
    • MFCD00082702
    • A804418
    • AB03122
    • 2-(4-fluorophenyl)1,1-dimethylethylamine
    • 2-(4-FLUORO-PHENYL)-1,1-DIMETHYL-ETHYLAMINE
    • PD044170
    • DB-041520
    • 679-126-9
    • HY-W330702
    • MDL: MFCD00082702
    • Inchi: 1S/C10H14FN/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6H,7,12H2,1-2H3
    • InChI Key: JITFIYFVPMQJOK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(C)(C)N
    • BRN: 2802368

Computed Properties

  • Exact Mass: 167.11100
  • Monoisotopic Mass: 167.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: Yellow or colorless liquid
  • Density: 1.024
  • Boiling Point: 82-83°C 9mm
  • Flash Point: >110°C
  • Refractive Index: 1.495
  • PSA: 26.02000
  • LogP: 2.80580
  • Solubility: Insoluble in water

1-(4-Fluorophenyl)-2-methyl-2-propylamine Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material transportation number:UN 2735
  • Hazard Category Code: R34: can cause burns.
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C Xi
  • Safety Term:S26;S36/37/39;S45
  • Packing Group:III
  • Risk Phrases:R34
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III

1-(4-Fluorophenyl)-2-methyl-2-propylamine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(4-Fluorophenyl)-2-methyl-2-propylamine Pricemore >>

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Apollo Scientific
PC4170M-5g
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£82.00 2025-02-21
Apollo Scientific
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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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